Cas no 2357105-41-8 (2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene)

• Product Name: 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene
• CAS No: 2357105-41-8
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5155266
• Update Time: 2025-05-19

2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene

• Inchi： 1S/C14H21N3O2/c15-17-16-9-5-2-6-10-18-11-12-19-13-14-7-3-1-4-8-14/h1,3-4,7-8H,2,5-6,9-13H2
• InChI Key： QYSQSQJBLLKUSB-UHFFFAOYSA-N
• SMILES： O(CCOCC1C=CC=CC=1)CCCCCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 249
• XLogP3: 3.4
• Topological Polar Surface Area: 32.8

Additional information on 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene

2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene: A Comprehensive Overview

2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene, also known by its CAS number NO2357105-41-8, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including materials science, pharmacology, and polymer chemistry. The molecule's structure, which includes an azide group, an ether linkage, and a benzene ring, makes it highly versatile and functional.

The synthesis of 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene involves a multi-step process that typically begins with the preparation of the azide-containing precursor. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, researchers have explored the use of click chemistry principles to simplify the construction of the azide-containing side chain. This approach not only enhances the reaction efficiency but also improves the overall purity of the final product.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The azide group within its structure is particularly valuable due to its reactivity in click chemistry reactions. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and stimuli-responsive behavior. For example, studies have demonstrated that polymers synthesized using NO2357105-41-8 exhibit superior elasticity and self-healing capabilities under specific conditions.

In the field of pharmacology, 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene has shown potential as a drug delivery agent. Its ether linkages provide opportunities for functionalization with bioactive molecules, enabling targeted drug delivery systems. Recent research has focused on modifying the compound's side chains to improve its biocompatibility and pharmacokinetic properties. These modifications have led to the development of novel drug carriers with improved efficiency and reduced toxicity.

The toxicological profile of this compound is another area of active research. While initial studies suggest that it has low toxicity at therapeutic concentrations, further investigations are required to fully understand its long-term effects. Researchers are currently exploring the metabolic pathways of NO2357105-41-8 in various biological systems to assess its safety for human use.

In conclusion, 2-((2-((5-Azidopentyl)oxy)ethoxy)methyl)benzene, or CAS number NO2357105-41-8, represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in numerous scientific disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.